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This application note outlines a sustainable method for removing heavy metals from biosolids while

simultaneously producing an ammonium-enriched biochar adsorbent. The process contributes to a circular

economy in wastewater treatment by converting waste into a valuable, slow-release fertilizer [1].

Key Objectives:

Heavy Metal Removal: Extract heavy metals (e.g., As, Cd, Co, Cr, Cu, Ni, Pb, Zn) from biosolids.
Biochar Modification: Enhance the cation exchange capacity (CEC) of the resulting biochar for

superior ammonium adsorption.
Ammonium Recovery: Efficiently recover ammonium from wastewater to produce a nitrogen-laden

soil amendment.
Contaminant Destruction: Eliminate persistent organic pollutants like PFAS and microplastics

through pyrolysis.

Experimental Protocol

The following section provides the step-by-step methodology based on the research by Halder et al. (2025)

[1].

Materials
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Feedstock: Dried biosolids (sewage sludge), ground and sieved to 100–500 μm particles.

Chemicals: 75% HNO₃, NaOH pellets, Ammonium Chloride (NH₄Cl) for synthetic wastewater.
Equipment: Magnetic stirrer hot plate, centrifuge, muffle furnace, drying oven, analytical instruments

(XPS, EDS, FTIR, ICP-MS).

Procedure

1. Chemical Treatment of Biosolids

Acid Treatment: Mix 50 g of dry biosolids with 1000 mL of 10% (v/v) HNO₃ (solid-to-liquid ratio of
1:20 g/mL). Stir at 250 rpm at room temperature (25°C) for 4 hours [1].

Washing: Centrifuge the slurry at 6000 rpm to decant the liquid. Wash the solid residue with
deionized water twice to remove residual acid and dissolved metal nitrates [1].

Alkali Treatment: Subject the wet, acid-treated solids to 1000 mL of 0.5 M NaOH solution. Stir at 250
rpm at room temperature for 4 hours [1].

Final Washing and Drying: Centrifuge again to recover solids, and wash with deionized water until
the filtrate reaches a neutral pH. Dry the final solid product, now called "Treated Biosolids" (TB) [1].

2. Pyrolysis

Place the dried TB in a closed porcelain crucible within a muffle furnace.
Pyrolyze under an oxygen-limited environment at 450°C. The heating rate and hold time should follow

standard biochar production protocols for your equipment [1].
The resulting product is "Treated Biosolids Biochar" (TBB).

3. Adsorption Experiment for Ammonium Recovery

Adsorbent Preparation: The TBB can be used directly for ammonium adsorption studies.
Synthetic Wastewater: Prepare a 1000 mg L⁻¹ NH₄⁺ stock solution using NH₄Cl [1].

Batch Adsorption: In a typical test, a known mass of TBB is added to a volume of ammonium
solution and agitated. The specific solid-to-liquid ratio, contact time, and pH should be optimized for

your system.
Analysis: Sample the solution at timed intervals. Filter and measure the residual ammonium

concentration (e.g., via ion chromatography or spectrophotometry) to calculate the adsorption
capacity.

Data Summary
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The table below summarizes the performance data reported in the study [1].

Parameter
Raw Biosolids Biochar
(RBB)

Treated Biosolids Biochar
(TBB)

Heavy Metal Removal via Treatment Not Applicable ~75% (average across various
metals)

NH₄⁺ Adsorption Capacity (Synthetic
Wastewater)

5.23 mg g⁻¹ 17.03 mg g⁻¹

NH₄⁺ Adsorption Capacity (Real
Digester Effluent)

0.53 mg g⁻¹ 16.10 mg g⁻¹

Key Surface Functional Group N/A R–COO⁻Na⁺

Workflow Diagram

The following diagram illustrates the complete integrated process for heavy metal removal and ammonium

recovery, based on the experimental protocol.
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Raw Biosolids

Acid Treatment
(10% v/v HNO₃, 4h)

Centrifugation &
Washing

Alkali Treatment
(0.5 M NaOH, 4h)

Liquid Waste Stream
(Heavy Metals)

Removes ~75% HMs

Centrifugation &
Washing

Drying Liquid Waste Stream

Pyrolysis
(450°C, O₂ limited)

Functionalized Biochar (TBB)

NH₄⁺ Adsorption
from Wastewater
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N-laden Biochar
(Slow-release Fertilizer)

Click to download full resolution via product page

Key Process Insights

Mechanism of Functionalization: The mild acid treatment introduces carboxylic acid groups (R–
COOH) onto the biochar surface. Subsequent alkali treatment ion-exchanges H⁺ with Na⁺ to form R–

COO⁻Na⁺ groups, which significantly enhance cation exchange capacity for ammonium adsorption
[1].

Contaminant Management: Pyrolysis at 450°C is effective in degrading persistent organic pollutants
like microplastics and PFAS, making the final product safer for land application [1].

Economic & Environmental Value: An economic analysis of this approach indicated a positive net
present value and a payback period of approximately 8 years, highlighting its potential as a cost-

effective waste treatment solution that supports a circular economy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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